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Compound of Interest

Compound Name: H-Met-D-Met-OH

Cat. No.: B1353304

A comprehensive review of the available scientific and technical data for the dipeptide L-
Methionyl-D-methionine.

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

This technical guide serves to consolidate the currently available information on H-Met-D-Met-
OH, a dipeptide with the CAS number 89680-18-2. The document outlines its fundamental
chemical and physical properties. However, a comprehensive review of publicly accessible
scientific literature and databases reveals a significant scarcity of in-depth research on this
specific molecule. Consequently, detailed information regarding its biological activity,
mechanism of action, associated signaling pathways, and specific experimental protocols is not
available at the time of this publication. This guide will summarize the known characteristics of
H-Met-D-Met-OH and provide a broader context based on the general understanding of
dipeptides containing D-amino acids.

Introduction to H-Met-D-Met-OH

H-Met-D-Met-OH, chemically known as L-Methionyl-D-methionine, is a dipeptide composed of
two methionine amino acid residues.[1] Notably, it contains one L-methionine and one D-
methionine, making it a stereoisomer of the more common L-Methionyl-L-methionine.[1] The
presence of the D-amino acid can significantly influence the peptide's biological stability and
activity compared to its naturally occurring L-L counterpart.[1] Dipeptides containing D-amino
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acids are known to have unique biological properties and are of interest in pharmaceutical and
nutritional research.[1]

Chemical and Physical Properties

A summary of the known quantitative data for H-Met-D-Met-OH is presented in Table 1. These
properties are primarily predicted from its chemical structure.

Property Value Source
CAS Number 89680-18-2 [2]
Molecular Formula C10H20N203S2

Molecular Weight 280.41 g/mol

Boiling Point (Predicted) 555.1 £ 50.0 °C

Density (Predicted) 1.237 + 0.06 g/cm?3

pKa (Predicted) 3.02+0.10

Appearance White Powder

Storage Temperature -15°C to -20°C

Synthesis and Manufacturing

While specific, detailed experimental protocols for the synthesis of H-Met-D-Met-OH are not
readily available in published literature, the general synthesis of dipeptides containing D-amino
acids can be achieved through both chemical and enzymatic methods. Chemical synthesis
typically involves multi-step processes requiring protection, condensation, and deprotection of
the amino acid functional groups. Enzymatic methods, which can offer a more direct "one-pot"
procedure, are also being explored for the synthesis of such dipeptides.

A logical workflow for the potential synthesis of H-Met-D-Met-OH is outlined in the diagram
below. This represents a generalized approach to dipeptide synthesis and is not based on a
specific published protocol for this molecule.
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Generalized Synthesis Workflow for H-Met-D-Met-OH
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Caption: A conceptual workflow for the chemical synthesis of H-Met-D-Met-OH.
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Biological Activity and Mechanism of Action: A
Contextual Overview

There is a significant lack of published studies on the specific biological activity and mechanism
of action of H-Met-D-Met-OH. However, research into other dipeptides containing D-amino
acids provides a valuable framework for postulating its potential characteristics.

The inclusion of a D-amino acid can render peptides more resistant to enzymatic degradation
by proteases, which typically exhibit high specificity for L-amino acids. This increased stability
can lead to a longer biological half-life and potentially enhanced therapeutic effects.

The potential biological roles of H-Met-D-Met-OH could be influenced by the individual
properties of L-methionine and D-methionine. L-methionine is an essential amino acid crucial
for protein synthesis and as a precursor to S-adenosylmethionine (SAMe), a universal methyl
donor. The biological fate of D-methionine in this dipeptide context within human systems is not
documented.

Given the absence of specific data, any proposed signaling pathway for H-Met-D-Met-OH
would be purely speculative. Research would be required to determine if it interacts with
specific cellular receptors, transporters, or metabolic pathways.

Experimental Protocols

A thorough search of scientific literature did not yield any specific experimental protocols
involving H-Met-D-Met-OH. To investigate its biological effects, a logical starting point would
involve a series of in vitro and in vivo studies. A hypothetical experimental workflow for such an
investigation is presented below.
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Hypothetical Experimental Workflow for H-Met-D-Met-OH
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Caption: A conceptual workflow for investigating the biological activity of H-Met-D-Met-OH.

Conclusion and Future Directions

H-Met-D-Met-OH (CAS 89680-18-2) is a chemically defined dipeptide with predicted physical
properties. However, there is a notable absence of published research detailing its biological
functions, mechanisms of action, and potential therapeutic applications. The presence of a D-
methionine residue suggests it may possess enhanced stability compared to its L-L
counterpart, a characteristic that warrants further investigation.

Future research should focus on elucidating the basic biological profile of this molecule. This
would include in vitro studies to assess its cytotoxicity, metabolic stability, and interaction with
cellular targets, followed by in vivo studies to understand its pharmacokinetics and potential
efficacy in relevant disease models. Such foundational research is essential before any
consideration of its utility in drug development or other scientific applications can be made.
Until such data becomes available, this technical guide serves as a summary of the limited
existing information on H-Met-D-Met-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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